Cas no 1261896-73-4 (2-Chloro-5-(3-fluoro-2-methylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(3-fluoro-2-methylphenyl)isonicotinic acid
• CAS No: 1261896-73-4
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 2761960
• PubChem ID: 53222845
• Update Time: 2025-04-21

2-Chloro-5-(3-fluoro-2-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317019
• 2-CHLORO-5-(3-FLUORO-2-METHYLPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(3-fluoro-2-methylphenyl)isonicotinic acid, 95%
• DTXSID10687184
• 1261896-73-4
• 2-Chloro-5-(3-fluoro-2-methylphenyl)isonicotinic acid

• Inchi： 1S/C13H9ClFNO2/c1-7-8(3-2-4-11(7)15)10-6-16-12(14)5-9(10)13(17)18/h2-6H,1H3,(H,17,18)
• InChI Key： CQZSMAWUMZVRKM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC=C(C=1C)F

Computed Properties

• Exact Mass: 265.0305844Da
• Monoisotopic Mass: 265.0305844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų